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Introduction

trans-EKODE-(E)-Ib, a member of the epoxyketooctadecenoic acid (EKODE) family, is a
biologically active lipid peroxidation product derived from linoleic acid.[1][2][3] This molecule
has garnered significant interest within the scientific community due to its role in cellular
signaling pathways related to oxidative stress and its potential as a biomarker for inflammatory
diseases.[4][5][6] This technical guide provides a comprehensive overview of the chemical
properties, synthesis, and biological reactivity of trans-EKODE-(E)-lb, presenting key data and
experimental methodologies to support further research and development.

Chemical and Physical Properties

trans-EKODE-(E)-Ib is structurally characterized by a trans carbon-carbon double bond
situated between a 9-keto group and a 12,13-epoxy group.[1][2] Its chemical identity is well-
defined, with a molecular formula of C18H3004 and a molecular weight of 310.4 g/mol .[1][7] A
summary of its key chemical and physical properties is provided in the table below.
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Property Value Source
Molecular Formula C18H3004 [1107]
Molecular Weight 310.4 g/mol [1][7]
(E)-9-0x0-11-[(2S,3S)-3-
IUPAC Name pentyloxiran-2-yllJundec-10- [718]
enoic acid
CAS Number 478931-82-7 MIIEl
CCCCC[C@H]1--INVALID-
LINK-
Canonical SMILES [7]
-/C=C/C(=0)CCCCCCCC(=0)
O
RCMABBHQYMBYKV-
InChl Key [7]
GAEQQSHZSA-N
Topological Polar Surface Area  66.9 A2 [71[10]
Hydrogen Bond Donors 1 [2][10]
Hydrogen Bond Acceptors 4 [2][10]
Rotatable Bonds 14 [2][10]
Amax 233 nm [1]
Purity >98% (Commercially available)  [1][3]
DMF: 50 mg/ml, DMSO: 50
Solubility mg/ml, Ethanol: 50 mg/ml, [1][9]

PBS (pH 7.2): 0.5 mg/ml

Boiling Point (Predicted)

476.5+30.0 °C

[9]

Density (Predicted)

1.066+0.06 g/cm3

[°]

pKa (Predicted)

4.77+0.10

[9]

Synthesis and Experimental Protocols
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The synthesis of trans-EKODE-(E)-Ib and its isomers has been accomplished, making these

important molecules available for detailed chemical and biological evaluation.[11][12] The key
steps in the synthesis of the EKODE-(E)-I series, which includes trans-EKODE-(E)-Ib, involve
Wittig-type reactions and aldol condensations.[11][12]

Synthetic Workflow for EKODE-(E)-I Series

Key Wittig Reactions

Azelaic acid monomethyl ester

Wittig-type reaction with aldehyde - ~{ Chain elongation (Wittig-type reaction) H Demethylation (LIOH) _

Click to download full resolution via product page

Caption: Synthetic workflow for the EKODE-(E)-I series.

Experimental Protocol: Synthesis of trans/cis-EKODE-
(E)-1b

The synthesis of trans/cis-EKODE-(E)-1b is achieved through a multi-step process that utilizes
a reverse Wittig coupling strategy.[11]

o Preparation of the Wittig Reagent: Azelaic acid monomethyl ester is first converted to its
corresponding acid chloride in a 91% vyield.[11] This acid chloride is then reacted with the
ylide generated from the deprotonation of methyltriphenylphosphonium bromide with n-BuLi
to form the Wittig reagent.[11]

o Wittig Reaction and Elongation: An appropriate aldehyde is elongated via a Wittig-type
reaction with the prepared Wittig reagent, resulting in a mixture of methyl 13-ox0-9,10-
(cis/trans)-epoxy-11(E)-octadecenoate in a 65% yield.[11]
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» Demethylation and Isolation: The final step involves demethylation using LIOH. Following
this, preparative Thin Layer Chromatography (TLC) is used to separate the isomers, yielding
63% trans-EKODE-(E)-Ib and 4% cis-EKODE-(E)-Ib.[11]

Biological Activity and Signaling Pathways

trans-EKODE-(E)-Ib is a biologically active molecule that originates from the nonenzymatic
autooxidation of linoleic acid during oxidative stress.[1][3] It has been shown to elicit specific
cellular responses, highlighting its role in cell signaling.

Activation of the Antioxidant Response Element (ARE)

A key biological activity of trans-EKODE-(E)-Ib is the activation of the antioxidant response
element (ARE), a critical pathway in the cellular defense against oxidative stress.[1][2][13] This
activation leads to the induction of cytoprotective genes, such as NQOL1, at both the transcript
and protein levels.[1][13] The ARE activation by EKODE is dependent on the transcription
factor NRF2 and the PI3-kinase pathway.[13]
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Caption: Activation of the ARE pathway by trans-EKODE-(E)-Ib.

Other Biological Activities

In addition to ARE activation, trans-EKODE-(E)-lb has been observed to stimulate the
synthesis of aldosterone and corticosterone in adrenal cells at concentrations of 1-5 uM.[1][2]
[3] This effect is believed to be mediated by an increase in intracellular calcium levels.[1][2][3]

Reactivity and Adduct Formation

The electrophilic nature of trans-EKODE-(E)-Ib, conferred by its a,3-unsaturated epoxyketone
core, allows it to react with biological nucleophiles.[4][6] This reactivity is crucial to its biological
effects and its potential as a biomarker.
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Reaction with Cysteine

Studies have shown that trans-EKODE-(E)-Ib reacts with cysteine residues.[5] This reaction
proceeds via a rapid Michael addition, followed by a slower rearrangement and epoxide ring-
opening, leading to the formation of stable advanced lipoxidation end products (ALES).[5][6]

Experimental Protocol: Kinetic Studies of EKODE
Reactivity

The kinetics of the reaction between EKODEs and nucleophiles can be monitored using UV
spectroscopy.[4]

» Reaction Mixture Preparation: A solution of 10 uM EKODE (e.g., trans-EKODE-(E)-Ib) and
100 uM of a nucleophile (e.g., N-acetyl-cysteine-methyl ester) is prepared in a buffer (e.g.,
PBS containing 20% acetonitrile).[4]

o UV Spectroscopic Analysis: The reaction mixture is placed in a UV quartz cuvette with a 10
mm path length. The reaction is monitored over time using a UV/VIS spectrophotometer
equipped with a temperature controller.[4]

Conclusion

trans-EKODE-(E)-Ib is a well-characterized lipid peroxidation product with significant biological
activities. Its defined chemical properties, established synthetic routes, and known interactions
with key cellular signaling pathways make it a valuable tool for researchers in the fields of
oxidative stress, inflammation, and drug development. The detailed information and protocols
provided in this guide serve as a foundational resource for further investigation into the
multifaceted roles of this intriguing molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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